Cas no 32556-71-1 ((S)-3-Hydroxy-1-octyne)

(S)-3-Hydroxy-1-octyne structure

(S)-3-Hydroxy-1-octyne structure

Product Name:(S)-3-Hydroxy-1-octyne

CAS No:32556-71-1

MF:C₈H₁₄O

MW:126.196162700653

MDL:MFCD00191475

CID:88971

PubChem ID:87574226

Update Time:2025-04-18

(S)-3-Hydroxy-1-octyne Chemical and Physical Properties

Names and Identifiers

- (S)-1-Octyn-3-ol
- Octynol
- (S)-(-)-1-Octyn-3-ol
- (S)-1-Octyn-3-ol [omega Side-Chain Unit for PG Synthesis]
- (S)-3-Hydroxy-1-octyne
- (S)-(?)-1-Octyn-3-ol
- (3S)-oct-1-yn-3-ol
- (-)-1-Octyn-3-ol
- (3S)-1-Octyn-3-ol
- (3S)-Hydroxy-1-octyne
- (S)(-)-1-Octyn-3-ol
- UNII-D8HO63XX92
- ?(S)-1-OCTYN-3-OL
- 32556-71-1
- SCHEMBL766022
- 1-Octyn-3-ol, (S)-(-)-
- (S)-(-)-1-Octyn-3-ol, 99%
- AKOS015913385
- AMY20014
- J-018782
- 1-Octyn-3-ol, (S)-
- T72294
- VUGRNZHKYVHZSN-MRVPVSSYSA-N
- D8HO63XX92
- DTXSID501316203
- 1-Octyn-3-ol, (-)-
- 1-Octyn-3-ol, (3S)-
- O0235
- CS-0204536
- (s)-oct-1-yn-3-ol
- MFCD00191475
- Q27276249
- AS-35719
- MDL： MFCD00191475
- Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h2,8-9H,3,5-7H2,1H3/t8-/m1/s1
- InChI Key： VUGRNZHKYVHZSN-MRVPVSSYSA-N
- SMILES： O[C@H](C#C)CCCCC
- BRN： 2037703

Computed Properties

Exact Mass: 126.10452
Monoisotopic Mass: 126.104
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 98.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2
Topological Polar Surface Area: 20.2A^2

Experimental Properties

Color/Form: colorless liquid
Density: 0.864 g/mL at 25 °C(lit.)
Melting Point: -39°C (estimate)
Boiling Point: 130°C(lit.)
Flash Point: Degrees Fahrenheit:147.2°F
Degrees Celsius:64°C
Refractive Index: n20/D 1.442(lit.)
Solubility: Slightly soluble (4.2 g/l) (25 º C),
PSA: 20.23
LogP: 1.56080
Solubility: Not determined
Optical Activity: [α]20/D −6.5°, c = 2 in methylene chloride

(S)-3-Hydroxy-1-octyne Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H227-H302
Warning Statement： P210-P264-P270-P280-P301+P312+P330-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 2810 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： 27-36/37/39-45
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39
PackingGroup：III

(S)-3-Hydroxy-1-octyne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	O0235-1G	(S)-1-Octyn-3-ol [ω Side-Chain Unit for PG Synthesis]	32556-71-1	>99.0%(GC)	1g	¥1150.00	2024-04-16
TRC	H951108-50mg	(S)-3-Hydroxy-1-octyne	32556-71-1		50mg	$ 50.00	2022-06-04
TRC	H951108-100mg	(S)-3-Hydroxy-1-octyne	32556-71-1		100mg	$ 65.00	2022-06-04
TRC	H951108-500mg	(S)-3-Hydroxy-1-octyne	32556-71-1		500mg	$ 135.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	O0235-1g	(S)-3-Hydroxy-1-octyne	32556-71-1	99.0%(GC)	1g	￥1150.0	2022-06-10
Apollo Scientific	OR924917-1g	(S)-1-Octyn-3-ol	32556-71-1	95%	1g	£200.00	2025-02-20
Apollo Scientific	OR924917-5g	(S)-1-Octyn-3-ol	32556-71-1	95%	5g	£655.00	2025-02-20
abcr	AB180589-1 g	(S)-(-)-1-Octyn-3-ol, 98%; .	32556-71-1	98%	1g	€139.80	2023-06-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852682-1g	(S)-3-Hydroxy-1-octyne	32556-71-1	97%	1g	1,282.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	393967-1G	(S)-3-Hydroxy-1-octyne	32556-71-1		1g	¥1100.44	2023-12-07

(S)-3-Hydroxy-1-octyne Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

32556-71-1 ((S)-3-Hydroxy-1-octyne) Related Products

Recommended suppliers

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk